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Compound of Interest

Compound Name: Diisobutyl carbinol

Cat. No.: B1670625

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisobutyl carbinol (DIBC), also known as 2,6-dimethyl-4-heptanol, is a versatile secondary
alcohol that serves as a key intermediate in the synthesis of a variety of specialty esters. Its
branched structure imparts unique properties to its ester derivatives, such as enhanced
stability, specific solvency, and desirable sensory characteristics. These esters find applications
in diverse fields, including as fragrances, flavors, plasticizers, lubricants, and coatings. This
document provides detailed application notes and experimental protocols for the synthesis of
specialty esters using diisobutyl carbinol, targeting researchers and professionals in drug
development and chemical synthesis.

Properties of Diisobutyl Carbinol

A comprehensive understanding of the physical and chemical properties of diisobutyl carbinol
is essential for its effective use in ester synthesis.
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Property Value Reference
Molecular Formula CoH200 [1112]
Molecular Weight 144.26 g/mol [1]
Appearance Colorless liquid [11[3]

Odor Sweet, mild [4]

Boiling Point 178 °C at 760 mmHg [3]

Melting Point -65 °C [1]

Flash Point 66.1 °C [1]

Density 0.811 g/cm3 at 20 °C [4]

Solubility in Water

0.06% by weight at 20 °C

[4]

Refractive Index

1.427 at 20 °C

[1]

Synthesis of Specialty Esters: Methodologies and
Protocols

The synthesis of specialty esters from diisobutyl carbinol can be achieved through several
established esterification methods. The choice of method depends on the specific carboxylic
acid used, the desired purity of the product, and the scale of the reaction.

Fischer-Speier Esterification

This classic acid-catalyzed esterification is a common method for producing esters from
alcohols and carboxylic acids. The reaction is an equilibrium process, and to drive it towards
the product side, an excess of one reactant (usually the alcohol) is used, or the water formed
during the reaction is removed.

Logical Relationship of Fischer-Speier Esterification
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Diisobutyl Carbinol

Reactant " .
Product Diisobutyl Carbinyl Ester
Carboxylic Acid Reactant , N Byproduct
Catalyst -

Water

Acid Catalyst (e.g., H2SO4)
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Mix Diisobutyl Carbinal,
Carboxylic Acid, and Lipase
In an organic solvent

l

Incubate at controlled
temperature with agitation

l

Monitor reaction progress
(e.g., by GC or TLC)

'

Filter to remove
immobilized enzyme

l

Evaporate solvent

'

Purify ester
(e.g., column chromatography)

End Product:
Diisobutyl Carbinyl Ester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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